4-Chloro-5-methyl-2-(oxazol-5-YL)phenol

• Molecular Formula: C10H8ClNO2
• Molecular Weight: 209.63 g/mol
• IUPAC Name: 4-chloro-5-methyl-2-(1,3-oxazol-5-yl)phenol
• InChI: InChI=1S/C10H8ClNO2/c1-6-2-9(13)7(3-8(6)11)10-4-12-5-14-10/h2-5,13H,1H3
• InChI Key: TWVHGPLXVIJQCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)C2=CN=CO2)O

Description

4-Chloro-5-methyl-2-(oxazol-5-yl)phenol is a phenolic derivative featuring a chlorine atom at the 4-position, a methyl group at the 5-position, and an oxazole ring at the 2-position of the benzene ring. This compound is of interest in medicinal and agrochemical research due to the pharmacophoric oxazole moiety, which is known to enhance biological activity in antimicrobial, antifungal, and anticancer agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-5-methyl-2-(oxazol-5-YL)phenol typically involves the formation of the oxazole ring followed by its attachment to the phenol moiety. One common method involves the cyclization of appropriate precursors under acidic or basic conditions. For instance, the reaction of 4-chloro-2-hydroxy-5-methylbenzaldehyde with an amine and an acid catalyst can yield the desired oxazole derivative .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-5-methyl-2-(oxazol-5-YL)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The oxazole ring can be reduced under specific conditions.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide or thiourea.

Major Products Formed

Oxidation: Formation of quinone derivatives.

Reduction: Formation of reduced oxazole derivatives.

Substitution: Formation of various substituted phenol derivatives.

Scientific Research Applications

4-Chloro-5-methyl-2-(oxazol-5-YL)phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique biological activity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Chloro-5-methyl-2-(oxazol-5-YL)phenol involves its interaction with specific molecular targets. The oxazole ring can interact with enzymes and receptors, modulating their activity. The phenol group can participate in hydrogen bonding and other interactions, enhancing the compound’s binding affinity to its targets .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural features and physicochemical properties of 4-chloro-5-methyl-2-(oxazol-5-yl)phenol with analogous compounds:

Compound Name	Molecular Formula	Molecular Weight	Substituents (Positions)	Key Structural Features	Melting Point (°C)	Solubility	Ref.
4-Chloro-5-methyl-2-(oxazol-5-yl)phenol	C10H8ClNO2	209.63	Cl (4), CH3 (5), oxazole (2)	Planar oxazole ring, phenolic -OH	Not reported	Moderate in DMF
2-(5-Isoxazolyl)-4-methylphenol	C10H9NO2	175.18	CH3 (4), isoxazole (2)	Non-planar isoxazole ring, -OH	160–162	Soluble in EA
4-Chloro-2-[3-(1H-1,2,4-triazol-5-yl)-1,2,4-oxadiazol-5-yl]phenol	C10H6ClN5O2	271.64	Cl (4), triazole-oxadiazole (2)	Conjugated triazole-oxadiazole system	Not reported	Low in water
4-Chloro-5-methyl-2-(1-methylethyl)phenol	C10H13ClO	184.66	Cl (4), CH3 (5), isopropyl (2)	Aliphatic isopropyl group	89–91	Insoluble in H2O

Key Observations :

• Oxazole vs. Isoxazole: The oxazole ring in the target compound is planar and electron-rich, enhancing π-π stacking in crystal structures, whereas the isoxazole analog (C10H9NO2) adopts a non-planar conformation due to oxygen’s electronegativity, reducing solubility in polar solvents .
• Heterocyclic Complexity : The triazole-oxadiazole derivative (C10H6ClN5O2) exhibits higher molecular weight and lower aqueous solubility, attributed to its rigid, conjugated system .
• Aliphatic vs. Aromatic Substituents : Replacing the oxazole with an isopropyl group (C10H13ClO) eliminates aromatic conjugation, resulting in lower melting points and altered hydrophobicity .

Reactivity Differences :

• The oxazole ring undergoes electrophilic substitution at the 4-position, while isoxazole derivatives are more prone to nucleophilic attack due to lone pair repulsion from the oxygen atom .
• The triazole-oxadiazole system (CID 136182642) exhibits stability under acidic conditions but decomposes in basic media, limiting its applications in alkaline environments .

Biological Activity

4-Chloro-5-methyl-2-(oxazol-5-YL)phenol is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, focusing on its anticancer, antibacterial, and antifungal activities, supported by data tables and relevant case studies.

Chemical Structure

The chemical structure of 4-Chloro-5-methyl-2-(oxazol-5-YL)phenol can be represented as follows:

$$\text{C}_{10}\text{H}_{8}\text{Cl}\text{N}_{2}\text{O}\quad \text{ Molecular Formula }$$

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of compounds containing the oxazole moiety. For instance, derivatives similar to 4-Chloro-5-methyl-2-(oxazol-5-YL)phenol have exhibited significant cytotoxic effects against various cancer cell lines.

Table 1: Cytotoxicity Data Against Cancer Cell Lines

Compound	Cell Line	CC50 (µM)	Reference
4-Chloro-5-methyl-2-(oxazol-5-YL)phenol	HT29 (Colorectal)	58.4
Similar Oxazole Derivative	A549 (Lung)	99.9
Cisplatin	HT29	47.2
5-Fluorouracil	HT29	381.2

The compound demonstrated a promising CC50 value of 58.4 µM against the HT29 colorectal cancer cell line, indicating its potential as an effective anticancer agent.

Antibacterial Activity

The compound's antibacterial activity has been assessed against various bacterial strains. The oxazole derivatives have shown moderate to good activity against both Gram-positive and Gram-negative bacteria.

Table 2: Antibacterial Activity

Bacterial Strain	MIC (µM)	Activity Level
Staphylococcus aureus	22.9	Moderate
Escherichia coli	156.47	Moderate
Bacillus subtilis	4.69	Good
Pseudomonas aeruginosa	137.43	Moderate

The minimum inhibitory concentration (MIC) values indicate that the compound could be a candidate for further development in antibacterial therapies.

Antifungal Activity

In addition to its antibacterial properties, the compound has also been evaluated for antifungal activity against common fungal strains.

Table 3: Antifungal Activity

Fungal Strain	MIC (µM)	Activity Level
Candida albicans	16.69	Good
Fusarium oxysporum	56.74	Moderate

These findings suggest that 4-Chloro-5-methyl-2-(oxazol-5-YL)phenol has a broad spectrum of biological activity, making it a suitable candidate for further pharmacological research.

Case Studies

• Anticancer Efficacy in Colorectal Cancer : A study involving the administration of oxazole derivatives demonstrated significant tumor growth inhibition in HT29 xenograft models, supporting the in vitro findings regarding cytotoxicity and potential as an antimetabolite.
• In Vivo Antibacterial Studies : In a murine model, compounds similar to 4-Chloro-5-methyl-2-(oxazol-5-YL)phenol showed effective reduction in bacterial load when administered against methicillin-resistant Staphylococcus aureus (MRSA), indicating promising therapeutic applications in treating resistant infections.